Cas no 646071-86-5 (Propanamide,2-(acetylamino)-3-[[2-(dimethylamino)ethyl]thio]-N,N-diethyl-)

• Product Name: Propanamide,2-(acetylamino)-3-[[2-(dimethylamino)ethyl]thio]-N,N-diethyl-
• CAS No: 646071-86-5
• MF: C₁₃H₂₇N₃O₂S
• MW: 289.437381982803
• CID: 421035
• Update Time: 2024-01-29

Propanamide,2-(acetylamino)-3-[[2-(dimethylamino)ethyl]thio]-N,N-diethyl- Chemical and Physical Properties

Names and Identifiers

• Propanamide,2-(acetylamino)-3-[[2-(dimethylamino)ethyl]thio]-N,N-diethyl-
• Propanamide, 2-(acetylamino)-3-[[2-(dimethylamino)ethyl]thio]-N,N-diethyl-

• Inchi： 1S/C13H27N3O2S/c1-6-16(7-2)13(18)12(14-11(3)17)10-19-9-8-15(4)5/h12H,6-10H2,1-5H3,(H,14,17)
• InChI Key： YXQRWYSGKNSWSY-UHFFFAOYSA-N
• SMILES： C(N(CC)CC)(=O)C(NC(C)=O)CSCCN(C)C

Computed Properties

• Exact Mass: 289.18261

Experimental Properties

• Density: 1.052±0.06 g/cm3(Predicted)
• Boiling Point: 468.1±45.0 °C(Predicted)
• PSA: 52.65
• pka: 14.68±0.46(Predicted)